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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential information on the

operational and disposal plans for D149 dye, a high-extinction-coefficient metal-free organic

sensitizer. Adherence to these procedural steps is critical for environmental protection and

workplace safety.

Core Safety and Handling Information
D149 dye, an indoline-based compound, is classified as a combustible solid and is highly

hazardous to water (Water Hazard Class 3).[1] Therefore, stringent disposal protocols must be

followed to prevent environmental contamination. Always consult the Safety Data Sheet (SDS)

provided by the supplier for the most specific and up-to-date information before handling and

disposal.

Personal Protective Equipment (PPE): When handling D149 dye in its solid form or in solution,

the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile, latex).[2]

Eye Protection: Safety glasses or goggles.[2]

Respiratory Protection: A particle filter mask should be worn when handling the dye powder

to avoid inhalation.[2] For simmering dye baths, a dual cartridge respirator mask with acid

gas cartridges is recommended.[2]
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Lab Coat: To protect from spills and splashes.

Quantitative Data Summary
For safe and effective laboratory operations, refer to the following quantitative data for D149
dye.

Property Value Source

Molecular Formula C42H35N3O4S3 [3]

Molecular Weight 741.94 g/mol [3]

Appearance Light brown to black solid [3]

Storage Temperature 4°C (protect from light) [3]

In-solvent Storage
-80°C (6 months), -20°C (1

month)
[3]

Water Hazard Class (WGK) 3 (highly hazardous to water) [1]

Storage Class 11 (Combustible Solids) [1]

Experimental Protocols for Disposal
The following protocols provide a step-by-step guide for the safe disposal of D149 dye waste.

These procedures are based on general best practices for handling hazardous chemical dyes

and should be adapted to comply with local regulations and institutional policies.

Protocol 1: Disposal of Solid D149 Dye Waste

Collection: Collect all solid D149 dye waste, including contaminated consumables (e.g.,

weighing paper, gloves, pipette tips), in a designated, clearly labeled hazardous waste

container.

Container Labeling: The label should include the chemical name ("D149 Dye"), the hazard

classification (Combustible Solid, Water Hazard Class 3), and the date of accumulation.
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Storage: Store the sealed hazardous waste container in a designated, well-ventilated area

away from heat sources and incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company. Do not dispose of solid D149 dye in regular trash.

Protocol 2: Disposal of D149 Dye Solutions

Waste Segregation: Collect all aqueous and solvent-based solutions containing D149 dye in

separate, designated hazardous waste containers. Do not mix with other chemical waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Neutralization (for aqueous solutions):

If the dye solution is acidic or basic, it must be neutralized before disposal.

For acidic solutions, slowly add a weak base (e.g., sodium bicarbonate) while monitoring

the pH with a calibrated pH meter or pH strips.

For basic solutions, slowly add a weak acid (e.g., citric acid) while monitoring the pH.[2]

Aim for a neutral pH range (typically 6-8), as specified by your local wastewater

regulations.

Container Labeling: Label the waste container with the chemical name ("D149 Dye
Solution"), the solvent(s) used, the approximate concentration of the dye, and the relevant

hazard warnings.

Storage: Store the sealed container in a secondary containment tray in a well-ventilated area

designated for hazardous liquid waste.

Disposal: Contact your institution's EHS office or a certified hazardous waste disposal

service for collection and proper disposal. Do not pour D149 dye solutions down the drain.[4]

D149 Dye Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.dummies.com/article/how-to-work-with-and-dispose-of-dyes-safely-173455/
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.chemicalbook.com/msds/pigment-red-149.pdf
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of D149 dye waste.

D149 Dye Disposal Workflow

Start: D149 Dye Waste Generated

Identify Waste Type

Solid Waste (Powder, Contaminated PPE)

Solid

Liquid Waste (Aqueous or Solvent-based)

Liquid

Collect in Labeled Hazardous Waste Container Collect in Labeled Hazardous Liquid Waste Container

Store in Designated Area

Check pH of Aqueous Solution

Neutralize to pH 6-8

Acidic or Basic

Store in Secondary Containment

Neutral

Arrange for Professional Disposal

End: Proper Disposal Complete
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Caption: Workflow for the safe disposal of D149 dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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